2-(benzylthio)-6-(2-oxo-2-(4-(m-tolyl)piperazin-1-yl)ethyl)pyrimidin-4(3H)-one

• IUPAC Name: 2-benzylsulfanyl-4-[2-[4-(3-methylphenyl)piperazin-1-yl]-2-oxoethyl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C24H26N4O2S/c1-18-6-5-9-21(14-18)27-10-12-28(13-11-27)23(30)16-20-15-22(29)26-24(25-20)31-17-19-7-3-2-4-8-19/h2-9,14-15H,10-13,16-17H2,1H3,(H,25,26,29)
• InChI Key: DCQNIAYWYDDEHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CCN(CC2)C(=O)CC3=CC(=O)NC(=N3)SCC4=CC=CC=C4
• Molecular Formula: C24H26N4O2S
• Molecular Weight: 434.6 g/mol

Description

2-(benzylthio)-6-(2-oxo-2-(4-(m-tolyl)piperazin-1-yl)ethyl)pyrimidin-4(3H)-one is a pyrimidine derivative that has shown potential in scientific research applications. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments have been extensively studied.

Scientific Research Applications

Anticancer Activities

Compounds similar to the specified chemical, particularly those featuring benzimidazole derivatives and piperazine moieties, have been investigated for their anticancer properties. For instance, novel benzimidazole derivatives bearing pyridyl/pyrimidinyl piperazine moieties have shown significant anticancer activities against lung adenocarcinoma and glioma cell lines, with certain compounds demonstrating selective cytotoxicities and high apoptotic cell percentages (Çiftçi, Temel, & Yurttaş, 2021). This suggests the potential application of similar compounds in cancer research, focusing on the development of targeted anticancer therapies.

Antimicrobial Properties

Additionally, pyrimidinone derivatives, particularly those fused with thiophene rings, have been synthesized and evaluated for their antimicrobial efficacy. Research indicates that certain compounds exhibit notable antibacterial and antifungal activities, comparable to standard drugs (Hossan et al., 2012). These findings highlight the potential for developing new antimicrobial agents based on the structural framework similar to the compound , addressing the growing concern over antibiotic resistance.

Enzyme Inhibition for Therapeutic Applications

The structural features of the specified compound also align with research into enzyme inhibitors. For example, compounds with benzodifuranyl and pyrimidinone derivatives have been explored for their enzyme inhibition properties, showing potential as analgesic and anti-inflammatory agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020). This suggests an avenue for the use of similar compounds in the design of novel therapeutic drugs targeting specific enzymes involved in pain and inflammation.

Neurological Applications

Research into piperazine derivatives indicates their potential in neurological applications, including enhancing learning and memory. Studies on specific piperazine-ethyl derivatives have shown positive effects on learning and memory facilitation in animal models (Ming-zhu, 2012). This points to the potential of compounds with similar structures in exploring treatments for neurological conditions or cognitive impairments.